2-((7-methyl-4-oxo-8-phenyl-3,4-dihydropyrazolo[1,5-a][1,3,5]triazin-2-yl)thio)-N-phenethylacetamide

• IUPAC Name: 2-[(7-methyl-4-oxo-8-phenyl-3H-pyrazolo[1,5-a][1,3,5]triazin-2-yl)sulfanyl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C22H21N5O2S/c1-15-19(17-10-6-3-7-11-17)20-24-21(25-22(29)27(20)26-15)30-14-18(28)23-13-12-16-8-4-2-5-9-16/h2-11H,12-14H2,1H3,(H,23,28)(H,24,25,29)
• InChI Key: JWUGTEIOXHLIGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C1C3=CC=CC=C3)N=C(NC2=O)SCC(=O)NCCC4=CC=CC=C4
• Molecular Formula: C22H21N5O2S
• Molecular Weight: 419.5 g/mol

Description

The compound “2-((7-methyl-4-oxo-8-phenyl-3,4-dihydropyrazolo[1,5-a][1,3,5]triazin-2-yl)thio)-N-phenethylacetamide” is a complex organic molecule. It contains a pyrazolo[1,5-a][1,3,5]triazine ring, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The pyrazolo[1,5-a][1,3,5]triazine ring is a key structural feature.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the pyrazolo[1,5-a][1,3,5]triazine ring and other functional groups. For example, the reaction of aminopyrazoles with dicarbonyls can lead to the formation of pyrazolo[1,5-a]pyrimidines.

Scientific Research Applications

Antimicrobial Activity

A key application of this compound is in the field of antimicrobial research. Studies have shown that derivatives of 2-((7-Methyl-4-Oxo-8-Phenyl-3,4-Dihydropyrazolo[1,5-a][1,3,5]triazin-2-yl)thio)-N-Phenethylacetamide, specifically those incorporating the antipyrine moiety, exhibit significant antimicrobial properties. These compounds were synthesized and evaluated for their efficacy against various microbial agents (Bondock et al., 2008).

Anticancer Activity

Another notable application is in anticancer research. For instance, derivatives like 4-Phenethylthio-2-phenylpyrazolo[1,5-a][1,3,5]triazin-7(6H)-one, synthesized from similar chemical structures, have shown antiproliferative activity against human lung and breast cancer cell lines. This indicates a potential for these compounds in cancer treatment research, especially due to their selective activity against certain cancer cells (Smolnikov et al., 2017).

Insecticidal Properties

Compounds derived from this compound have also been studied for their insecticidal properties. Studies have shown that some of these compounds are effective against agricultural pests like the cotton leafworm, Spodoptera littoralis. This application is particularly significant in agricultural sciences, where there is a constant search for new, effective, and safer insecticides (Fadda et al., 2017).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many pyrazolo[1,5-a][1,3,5]triazine derivatives have been found to have biological activity, including antibacterial, antifungal, anti-inflammatory, and antitumor activities.